Cas no 2639449-96-8 (3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid
• CAS No: 2639449-96-8
• MF: C₂₃H₂₇NO₄
• MW: 381.46478676796
• CID: 5643682
• PubChem ID: 165903818
• Update Time: 2025-06-09

3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2639449-96-8
• EN300-28228794
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}(pentyl)amino)propanoic acid
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid

• Inchi： 1S/C23H27NO4/c1-2-3-8-14-24(15-13-22(25)26)23(27)28-16-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,2-3,8,13-16H2,1H3,(H,25,26)
• InChI Key： AODREMSXWUFNBL-UHFFFAOYSA-N
• SMILES： O(C(N(CCC(=O)O)CCCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 381.19400834g/mol
• Monoisotopic Mass: 381.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic Acid (CAS No. 2639449-96-8)

3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid is a specialized organic compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2639449-96-8, has garnered attention due to its unique structural properties and potential therapeutic benefits. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its molecular structure contributes to its reactivity and utility in synthetic chemistry. Furthermore, the compound's amine and carboxylic acid functionalities make it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid can be described as a propanoic acid derivative featuring a pentylamino group and a methoxycarbonylated fluorene ring. This configuration imparts specific electronic and steric properties that are highly valuable in medicinal chemistry. The fluorene ring, known for its rigidity and fluorescence properties, is particularly useful in the design of bioactive molecules that require stable aromatic cores. The methoxycarbonyl group enhances the compound's solubility and stability, making it suitable for various chemical reactions and formulations.

In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The use of fluorene derivatives in drug design has been extensively explored due to their ability to modulate biological pathways effectively. Research indicates that compounds incorporating fluorene moieties often exhibit improved binding affinity to target proteins, which is crucial for the development of potent and selective drugs. The fluoren-9-ylmethoxycarbonyl(pentyl)amino)propanoic acid structure represents an advanced scaffold that could potentially lead to new therapeutic agents.

The pentylamino group in the molecule adds another layer of complexity, influencing both the solubility and bioavailability of the compound. This group can also serve as a handle for further functionalization, allowing chemists to tailor the molecule for specific applications. For instance, modifications at this position could enhance metabolic stability or improve cell membrane permeability, which are critical factors in drug development. The carboxylic acid functionality at the other end of the molecule provides an acidic character, enabling interactions with basic amino groups in proteins and nucleic acids, which is essential for drug-receptor binding.

Recent studies have highlighted the potential of this compound in addressing various therapeutic challenges. Researchers have been investigating its role as a building block in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved pharmacokinetic properties. The combination of a rigid fluorene core and flexible alkyl chains makes 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid an ideal candidate for such applications. Additionally, its ability to form hydrogen bonds due to the presence of amine and carboxylic acid groups enhances its interactions with biological targets.

The methoxycarbonyl group also plays a significant role in modulating the reactivity of the molecule. It can be used as a protecting group for amine functions during synthetic procedures, ensuring that other reactive sites remain accessible for further modifications. This feature is particularly useful in multi-step syntheses where selective reactions are required. Moreover, the methoxycarbonyl group can be hydrolyzed under acidic or basic conditions to release the free amine, providing flexibility in post-synthetic manipulations.

In conclusion, 3-({(9H-fluoren-9-yl)methoxycarbonyl}(pentyl)amino)propanoic acid (CAS No. 2639449-96-8) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features, including the fluoren-9-yl, methoxycarbonyl, pentylamino, and carboxylic acid functionalities, make it a valuable intermediate for synthesizing complex bioactive molecules. Recent advancements in drug design have underscored its importance as a scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly crucial role in pharmaceutical innovation.